Cas no 402-71-1 (N-α-Tosyl-L-phenylalanylchloromethane)

TPCK (l-1-tosylamido-2-phenylethyl chloride ketone; l-tpck) is an effective serine protease inhibitor, which can react with the retinoblastoma protein (RB) binding core of HPV-18 E7 protein and eliminate its RB binding ability Conclusion: TPCK can modify E7 protein in living keratinocytes when added to the culture medium

N-α-Tosyl-L-phenylalanylchloromethane structure

402-71-1 structure

Product Name:N-α-Tosyl-L-phenylalanylchloromethane

CAS No:402-71-1

Molecular Formula:C₁₇H₁₈NO₃SCl

Molecular Weight:351.84772

MDL:MFCD00000935

CID:330629

PubChem ID:24278737

N-α-Tosyl-L-phenylalanylchloromethane Properties

Names and Identifiers

- N-[(1S)-3-Chloro-2-Oxo-1-(Phenylmethyl)Propyl]-4-Methyl-Benzenesulfonamide
- N-[(1S)-1-(Benzyl)-3-Chloro-2-Keto-Propyl]-4-Methyl-Benzenesulfonamide
- L-1-TOSYLAMIDE-2-PHENYLETHYL-CHLOROMETHYL KETONE
- L-1-P-TOSYLAMINO-2-PHENYLETHYL CHLOROMETHYL KETONE
- L-1-CHLORO-3-(4-TOSYLAMIDO)-4-PHENYL-2-BUTANONE
- L-1-CHLORO-3-TOSYLAMIDO-4-PHENYL-2-BUTANONE
- L-1-4'-TOSYLAMINO-2-PHENYLETHYL CHLOROMETHYL KETONE
- N-TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
- N-TOSYL-PHE-CHLOROMETHYLKETONE
- N-TOSYLAMIDE PHENETHYL CHLOROMETHYLKETONE
- TPCK
- N-(p-Toluenesulfonyl)-L-phenylalanyl Chloromethyl Ketone
- N-p-Tosyl-L-phenylalanine chloromethyl ketone (TPCK)
- Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
- N-p-Tosyl-L-phenylalanine chloromethyl ketone
- N-Tosyl-L-phenylalanine Chloromethyl Ketone(TPCK)
- N-α-Tosyl-L-phenylal
- N-α-Tosyl-L-phenylalanylchloromethane
- Tos-Phe-chloromethylketone
- (-)-p-toluenesulfonamid
- L-(1-tosylamino-2-phenyl)-ethyl chloromethyl cetone
- N-p-Tosyl-L-phenylalanyl chloromethane
- Tos-L-Phe-Chloromethane
- TOS-PHE-CMK
- TOSYL-L-PHENYLALANYL-CHLOROMETHANE
- tosylphenylalanylchloromethylketone
- (S)-1-Chloro-3-tosylamido-4-phenyl-2-butanone
- (S)-1-Chloro-4-phenyl-3-tosylamido-2-butanone
- (S)-N-(4-Chloro-3-oxo-1-phenyl-2-butyl)-p-toluenesulfonamide
- N-Tosyl-L-phenylalanyl Chloromethyl Ketone
- Tosylphenylalanylchloromethane
- alpha-N-Tosyl-L-phenylalanine chloromethyl ketone
- CHEMBL60718
- L-1-Tosylamido-2-phenylethyl chloromethyl ketone
- KBio3_000521
- BRD-K07055988-001-02-4
- SR-01000076157-1
- Q7827912
- l-N-(alpha-(Chloroacetyl)phenethyl)-p-toluenesulfonamide
- NCGC00094419-06
- BSPBio_001541
- L-([Toluene-4-sulfonamido]-2-phenyl)ethyl chloromethyl ketone
- SMR000058518
- N-(P-TOLUENESULFONYL)-L-PHENYLALANYLCHLOROMETHANE
- T2810
- MFCD00000935
- Lopac-T-4376
- l-N-(.alpha.-(Chloroacetyl)phenethyl)-p-toluenesulfonamide
- SR-01000076157
- Bio2_000741
- L-Chloromethyl (2-phenyl-1-(p-toluenesulphonylamino)ethyl) ketone
- DTXSID60883376
- NCGC00094419-02
- MLS000028752
- MLS006010721
- BRD5988
- P-TOLUENESULFONAMIDE, N-(.ALPHA.-(CHLOROACETYL)PHENETHYL)-, L-
- Tosyl-Phe-CMK (TPCK)
- L-1-CHLORO-4-PHENYL-3-P-TOLYLSULFONAMIDOBUTAN-2-ONE
- PI-122
- N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]-4-methylbenzenesulfonamide
- IDI1_034011
- Opera_ID_1094
- LP01157
- N-P-tosyl-L-phenylalanyl chloromethyl ketone
- .ALPHA.-N-TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
- p-Toluenesulfonamide, N-(.alpha.-(chloroacetyl)phenethyl)-, (-)-
- EU-0101157
- NSC 727365
- BRN 2895215
- Benzenesulfonamide, N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-, (S)-
- Tosylphenylalanyl chloromethyl ketone, (L)-
- cid_439647
- NCGC00094419-04
- NSC727365
- N-TOSYL-L-PHENYLALANINECHLOROMETHANE
- KBio2_005397
- KBio3_000522
- L-1-CHLORO-3-TOSYLAMIDYL-4-PHENYL-2-BUTANONE
- N.ALPHA.-TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
- N-TOSYLPHENYLALANINE CHLOROMETHYL KETONE
- T 4376
- Lopac0_001157
- NCGC00094419-03
- Benzenesulfonamide, N-(3-chloro-2-oxo-1-(phenylmethyl)propyl)-4-methyl-, (S)-
- N-(p-Toluenesulfonyl)-L-phenylalanine chloromethyl ketone
- CHEBI:9642
- HY-124379
- L-1-CHLORO-4-PHENYL-3-TOLUENE-P-SULFONAMIDO-2-BUTANONE
- Tos-Phe-CH2Cl
- NCGC00016020-01
- N-[(1S)-1-benzyl-3-chloro-2-oxo-propyl]-4-methyl-benzenesulfonamide
- EINECS 206-954-6
- AKOS027327594
- L-1-Tosylamido-2-phenylethylchloromethyl ketone
- NCGC00094419-07
- UNII-P598716LJT
- NCGC00261842-01
- KBio2_000261
- KBioGR_000261
- CS-0086323
- AS-35326
- Tosyl-L-phenylalanylchloromethane
- BDBM50085363
- HMS3402N03
- Tox21_501157
- CAS329306
- SDCCGSBI-0051124.P003
- NSC-727365
- p-Tosyl-L-phenylalanine chloromethylketone
- CCG-205231
- L-TOLYLSULFONYLPHENYLALANYL CHLOROMETHYL KETONE
- C02088
- 402-71-1
- N-p-Tosyl-L-phenylalanine chloromethyl ketone, >=97% (TLC), powder
- (S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide
- TOSYLPHENYLALANYL CHLOROMETHYL KETONE
- Benzenesulfonamide, N-((1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl)-4-methyl-
- N-.ALPHA.-TOSYL-L-PHENYLALANYLCHLOROMETHANE
- BRD-5988
- HMS1989N03
- TOSYLPHENYLALANINE CHLOROMETHYL KETONE
- HMS1361N03
- SCHEMBL927265
- KBio2_002829
- HMS3263H15
- (3S)-3-(p-Toluenesulfonyl)amino-1-chloro-4-phenyl-2-butanone
- KBioSS_000261
- Bio2_000261
- P598716LJT
- n-alpha-tosyl-l-phenylalanylchloromethane
- Benzenesulfonamide, N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
- NCGC00094419-05
- p-Toluenesulfonamide, N-(alpha-(chloroacetyl)phenethyl)-, (-)-
- NCGC00094419-01
- HMS1791N03
- N-Tosyl-L-phenylalanylchloromethane
- MLS001076075
- A873400
- MDL： MFCD00000935
- InChIKey： MQUQNUAYKLCRME-INIZCTEOSA-N
- Inchi： InChI=1S/C17H18ClNO3S/c1-13-7-9-15(10-8-13)23(21,22)19-16(17(20)12-18)11-14-5-3-2-4-6-14/h2-10,16,19H,11-12H2,1H3/t16-/m0/s1
- SMILES： CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](CC2=CC=CC=C2)C(=O)CCl

Computed Properties

Exact Mass: 351.06974
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 351.07
Heavy Atom Count: 23
Complexity: 475
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 71.6A^2

Experimental Properties

LogP: 4.16420
PSA: 63.24
Refractive Index: 1.6100 (estimate)
Boiling Point: 509.9 °C at 760 mmHg
Melting Point: 106.0 to 110.0 deg-C
Flash Point: 262.2 °C
Solubility: Almost insoluble (0.046 g/l) (25 º C),
Color/Form: Not available
Solubility: Not available
Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),

N-α-Tosyl-L-phenylalanylchloromethane Security Information

Symbol:
RTECS：XT5613500
WGK Germany：3
Safety Instruction： 26-36
Risk Phrases：R37/38
Dangerous goods sign：
Hazardous Material transportation number：UN 3335
Hazard Statement： H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Prompt：warning
Storage Condition：<0°C
Risk Phrases： 37/38-41
Signal Word：Danger
TSCA：Yes
FLUKA BRAND F CODES：10-19-21

N-α-Tosyl-L-phenylalanylchloromethane Customs Data

HS CODE：29350090

N-α-Tosyl-L-phenylalanylchloromethane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I8CV-5mg	Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-	402-71-1	≥99.0%	5mg	$68.00
A2B Chem LLC	AI49839-5mg	N-Tosyl-L-phenylalanine chloromethyl ketone	402-71-1	≥99.0%	5mg	$19.00
Aaron	AR00I8L7-25mg	Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-	402-71-1	97%	25mg	$12.00	2025-02-28
abcr	AB353842-1 g	N-(p-Toluenesulfonyl)-L-phenylalanine chloromethyl ketone, 98%; .	402-71-1	98%	1 g	€154.50	2023-07-19
Alichem	A019087413-1g	(S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide	402-71-1	97%	1g	$212.85	2023-09-02
Chemenu	CM186318-5g	(S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide	402-71-1	95+%	5g	$351
Crysdot LLC	CD12074686-5g	(S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide	402-71-1	97%	5g	$375	2024-07-24
eNovation Chemicals LLC	D134838-100mg	Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-	402-71-1	97%	100mg	$200	2022-09-05
MedChemExpress	HY-124379-10mM*1 mL in DMSO	TPCK	402-71-1	98.49%	10mM*1 mL in DMSO	￥253
TRC	T686000-100mg	N-α-Tosyl-L-phenylalanylchloromethane	402-71-1		100mg	$64.00	2023-05-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-toluenesulfonamides

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Amadis Chemical Company Limited

(CAS:402-71-1)N-α-Tosyl-L-phenylalanylchloromethane

Purity:99%

Quantity:5g

Price($):4092.0